Cas no 1177342-49-2 (2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid)

• Product Name: 2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid
• CAS No: 1177342-49-2
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD15143077
• CID: 4575256
• PubChem ID: 49879438
• Update Time: 2025-06-08

2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (1,3-Dimethyl-1H-pyrazol-4-yl)acetic acid
• 2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid

• MDL： MFCD15143077
• Inchi： 1S/C7H10N2O2/c1-5-6(3-7(10)11)4-9(2)8-5/h4H,3H2,1-2H3,(H,10,11)
• InChI Key： MOTZJMKCVVZYCH-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CC(O)=O)C(C)=N1

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid

Introduction to 2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid (CAS No. 1177342-49-2)

2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid (CAS No. 1177342-49-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of acetic acid with a 1,3-dimethylpyrazole substituent. The unique structure of this molecule makes it an attractive candidate for various applications, particularly in the development of new therapeutic agents.

The chemical structure of 2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid consists of a carboxylic acid group attached to a 1,3-dimethylpyrazole ring. This combination imparts specific physicochemical properties that are crucial for its biological activity. The pyrazole ring is known for its ability to form hydrogen bonds and interact with biological targets, while the carboxylic acid group can participate in various chemical reactions and contribute to the compound's solubility and stability.

Recent studies have highlighted the potential of 2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid in various therapeutic areas. One notable application is in the development of anti-inflammatory drugs. Research has shown that this compound exhibits significant anti-inflammatory properties, making it a promising lead for the treatment of conditions such as arthritis and other inflammatory disorders. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, which are key players in the inflammatory response.

In addition to its anti-inflammatory properties, 2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid has also been investigated for its potential as an antidiabetic agent. Studies have demonstrated that this compound can improve glucose metabolism and insulin sensitivity in animal models of diabetes. The exact mechanism by which it exerts these effects is still under investigation, but it is thought to involve the activation of peroxisome proliferator-activated receptors (PPARs), which are important regulators of glucose and lipid metabolism.

The pharmacokinetic properties of 2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid have also been studied extensively. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its use as a therapeutic agent. It has been found to have good oral bioavailability and a relatively long half-life, making it suitable for once-daily dosing regimens.

Clinical trials involving 2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels and has demonstrated promising therapeutic effects. These findings have paved the way for further clinical development and potential approval as a new drug.

The synthesis of 2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid has been optimized using modern synthetic methods to ensure high yields and purity. Various routes have been explored, including the reaction of 1,3-dimethylpyrazole with acetyl chloride or acetic anhydride followed by hydrolysis. These synthetic strategies have been refined to minimize side reactions and improve the overall efficiency of the process.

In conclusion, 2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid (CAS No. 1177342-49-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of new therapeutic agents targeting inflammatory disorders and diabetes. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in clinical practice.